4-methoxy-1-(4-methylphenyl)-6-oxo-N-propan-2-ylpyridazine-3-carboxamide

• IUPAC Name: 4-methoxy-1-(4-methylphenyl)-6-oxo-N-propan-2-ylpyridazine-3-carboxamide
• InChI: InChI=1S/C16H19N3O3/c1-10(2)17-16(21)15-13(22-4)9-14(20)19(18-15)12-7-5-11(3)6-8-12/h5-10H,1-4H3,(H,17,21)
• InChI Key: KIOPDNVWHDSPSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C=C(C(=N2)C(=O)NC(C)C)OC
• Molecular Formula: C16H19N3O3
• Molecular Weight: 301.34 g/mol

Description

4-methoxy-1-(4-methylphenyl)-6-oxo-N-propan-2-ylpyridazine-3-carboxamide, also known as MP-124, is a pyridazine derivative that has shown potential as a therapeutic agent for various neurological disorders.

Scientific Research Applications

Synthesis and Biological Activity:

• Coordination Compounds Synthesis: A study by Gulea et al. (2019) explored the synthesis and biological activity of coordination compounds of cobalt(II), nickel(II), and copper(II) with N-(Methoxyphenyl)-2-[(5-nitrofuryl)methylene]hydrazine carbothioamides. These compounds demonstrated antimicrobial and antifungal activity against various strains including Staphylococcus aureus and Escherichia coli.
• Cytotoxicity in Cancer Cells: Another study by Hassan et al. (2014) focused on the synthesis of 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides. The compounds synthesized were screened for their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells.
• Antitumor Activities: A research by Liu et al. (2020) detailed the synthesis of novel 4-phenoxypyridine derivatives containing 4-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide and their evaluation for antitumor activities against various cancer cell lines. These compounds showed moderate to good antitumor activities.

Chemical Properties and Synthesis:

• Synthesis of Aromatic Polyamides: Liou and Lin (2009) in their study here synthesized a new triphenylamine-containing aromatic diamine with 4-methoxyphenyl- derivatives. These polyamides were solution-cast into polymer films and exhibited good thermal stability, making them useful in various applications including electrochromic materials.

Antibacterial and Antifungal Properties:

• Antibacterial Activity of Oxadiazoles: Aghekyan et al. (2020) here explored the synthesis and antibacterial activity of novel (4-Methoxyphenyl)-tetrahydropyranyl-substituted 1,3,4-Oxadiazoles. The synthesized compounds were tested for antibacterial activity, demonstrating the potential for pharmaceutical applications.

Electrochemical Properties:

• Electrochromic Behaviors of Polyamides: The research by Liou and Chang (2008) described the synthesis of novel polyamides with 4-methoxyphenyl- derivatives. These polyamides showed highly stable anodic electrochromic behaviors, making them significant in the field of electrochromic devices.